Cas no 2172049-41-9 (3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)methylpentanoic acid)

• Product Name: 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)methylpentanoic acid
• CAS No: 2172049-41-9
• MF: C₂₆H₂₇N₃O₆
• MW: 477.509086847305
• CID: 6249613
• PubChem ID: 165821775
• Update Time: 2025-05-20

3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)methylpentanoic acid
• EN300-1526299
• 3-[({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-4-yl}formamido)methyl]pentanoic acid
• 2172049-41-9

• Inchi： 1S/C26H27N3O6/c1-2-16(11-24(30)31)12-27-25(32)22-15-35-29-23(22)13-28-26(33)34-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,15-16,21H,2,11-14H2,1H3,(H,27,32)(H,28,33)(H,30,31)
• InChI Key： OVMDGXSDDWWMOW-UHFFFAOYSA-N
• SMILES： O(C(NCC1C(=CON=1)C(NCC(CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 477.18998559g/mol
• Monoisotopic Mass: 477.18998559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 131Ų

Additional information on 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)methylpentanoic acid

Research Briefing on 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)methylpentanoic acid (CAS: 2172049-41-9)

Recent advances in chemical biology and medicinal chemistry have highlighted the significance of novel compounds such as 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)methylpentanoic acid (CAS: 2172049-41-9). This compound, characterized by its unique structural features, has emerged as a promising candidate for various therapeutic applications. The integration of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the oxazole moiety within its structure suggests potential utility in peptide synthesis and drug development, particularly in targeting protein-protein interactions and enzyme modulation.

The primary objective of recent studies has been to elucidate the synthetic pathways, physicochemical properties, and biological activities of this compound. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to confirm its purity and structural integrity. Additionally, in vitro assays have been conducted to evaluate its binding affinity and inhibitory effects on specific biological targets, including kinases and proteases, which are often implicated in disease pathways.

Preliminary results indicate that 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)methylpentanoic acid exhibits notable stability under physiological conditions, making it a viable candidate for further pharmacological evaluation. Its ability to act as a scaffold for the design of peptidomimetics has also been explored, with promising outcomes in enhancing bioavailability and target specificity. These findings underscore the compound's potential as a versatile tool in chemical biology and its applicability in the development of next-generation therapeutics.

In conclusion, the ongoing research on 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)methylpentanoic acid (CAS: 2172049-41-9) highlights its multifaceted role in medicinal chemistry. Future studies are expected to focus on optimizing its synthetic routes, expanding its biological profiling, and exploring its therapeutic potential in preclinical models. This compound represents a significant addition to the arsenal of chemical tools available for drug discovery and biomedical research.